Indolokine A5

• Molecular Formula: C13H8N2O3S
• Molecular Weight: 272.28 g/mol
• InChI: InChI=1S/C13H8N2O3S/c16-11(12-15-10(6-19-12)13(17)18)8-5-14-9-4-2-1-3-7(8)9/h1-6,14H,(H,17,18)
• InChIKey: FWXYUFQKPJMQEC-UHFFFAOYSA-N

Indolokine A5 – A Naturally Occurring Gut Bacterial AhR Agonist for Microbiome–Host Signaling Research

Indolokine A5 (2-(1H-indole-3-carbonyl)-1,3-thiazole-4-carboxylic acid; CAS 951207-88-8) is a tryptophan-derived, indole-functionalized bacterial metabolite produced by Escherichia coli and other gut commensals via the aspC/tyrB transaminase pathway [1]. It belongs to the indolokine family of cellular-stress-induced signaling molecules and acts as a moderate aryl hydrocarbon receptor (AhR) agonist with confirmed bioactivity across bacterial, plant, and human systems [1]. Its structure is the demethylated free-carboxylic-acid analog of the well-known AhR agonist ITE, and it is detected endogenously in fecal samples under physiologically relevant extraction conditions [1].

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source

Why Indolokine A5 Cannot Be Replaced by Indolokine A4, ITE, or Other In-Class AhR Agonists

Despite sharing a core indole-thiazole scaffold, individual indolokines exhibit striking functional divergence that precludes generic interchange. Indolokine A5 is not simply a weaker version of indolokine A4 or a precursor of ITE; it possesses a distinct oxidation state, biosynthetic origin (L-cysteine catabolism vs. indole-3-pyruvate), and a unique pharmacological fingerprint across multiple interkingdom assays [1]. In head-to-head studies, A5 differs from A4 in AhR activation threshold by >10-fold, from ITE in melatonin induction capability, and from A2/B3 in plant protection magnitude by a full order of magnitude [1][2]. These quantitative gaps mean that substituting A5 with any single analog would compromise experimental reproducibility and physiological relevance in microbiome–host interaction studies.

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source
• [2] Lee, J.-H., Hwang, S.J., Ham, S.L., et al. Gut Bacterial Metabolites from Tryptophan and Phenylalanine Induce Melatonin Synthesis and Extend Sleep Duration in Mice. ACS Omega 9, 43875–43883 (2024). DOI: 10.1021/acsomega.4c06923. View Source

Indolokine A5 – Head-to-Head Quantitative Differentiation Evidence Against Closest Analogs

Evidence 1 – Natural Endogenous Metabolite vs. Synthetic Artifact: Indolokine A5 Is Detectable Under Physiological Conditions Whereas ITE Is Not

Indolokine A5 is a bona fide endogenous gut metabolite, detectable in E. coli cultures and mouse fecal samples using neutral extraction conditions that preserve physiological relevance. In contrast, its methyl ester analog ITE—widely used as a ‘potent AhR agonist’ standard—could not be detected under the same neutral extraction conditions and was only observed when acidic methanol extraction was employed, indicating that ITE is likely a Fischer esterification artifact of A5 formed during sample workup [1]. This has direct implications for procurement: researchers investigating endogenous AhR-mediated gut–host signaling should use Indolokine A5 rather than ITE to avoid studying a non-physiological compound.

Evidence Dimension	Endogenous detectability under physiologically relevant extraction conditions
Target Compound Data	Indolokine A5 was detected in E. coli BW25113 cultures and mouse fecal samples under neutral extraction conditions.
Comparator Or Baseline	ITE was undetectable under neutral extraction conditions; detectable only under acidic methanol extraction, consistent with artefactual methyl ester formation.
Quantified Difference	Qualitative presence/absence dichotomy; A5 present, ITE absent under neutral conditions.
Conditions	LC-MS analysis of E. coli BW25113 stationary-phase cultures and mouse fecal samples; neutral vs. acidic methanol extraction protocols (Kim et al. 2020, general synthetic procedures).

Why This Matters

Selecting Indolokine A5 over ITE ensures that experimental outcomes reflect genuine gut microbial signaling rather than an extraction-induced synthetic artifact, which is critical for translational microbiome research.

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source

Evidence 2 – AhR Agonism Potency: Indolokine A4 Activates AhR at 100 nM, Whereas Indolokine A5 Requires Low-Micromolar Concentrations

In a commercial human AhR reporter cell line assay (beetle luciferase under DRE/XRE control), all indolokines tested (2–5) showed AhR activation at sub- to low-micromolar concentrations. However, indolokine A4 (2) was uniquely potent, significantly activating the AhR pathway at 100 nM and above, and was explicitly characterized as more potent than its oxidized variant indolokine A5 (3) [1]. This >10-fold difference in activation threshold makes A5 the preferred tool compound when moderate, graded AhR agonism is desired rather than maximal receptor activation.

Evidence Dimension	AhR activation threshold concentration
Target Compound Data	Indolokine A5 activates AhR at low-micromolar range (sub- to low-μM), with no significant activation reported at 100 nM.
Comparator Or Baseline	Indolokine A4 (2) significantly activates the AhR pathway at 100 nM and higher; the most potent AhR agonist in the natural indolokine family.
Quantified Difference	>10-fold difference in activation threshold (A4 active at 100 nM; A5 requires approximately 1 μM or higher).
Conditions	Commercial human AhR reporter cell line; beetle luciferase reporter under DRE/XRE elements; compounds tested up to 10 μM (Kim et al. 2020, Figure 4D).

Why This Matters

When experimental design requires a moderate-strength AhR agonist to probe graded receptor responses or avoid ceiling effects, Indolokine A5 is the appropriate selection over the highly potent indolokine A4.

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source

Evidence 3 – Sleep Extension Without Melatonin Elevation: Indolokine A5 Prolongs Sleep but Does Not Raise Blood Melatonin, Unlike ITE and PEA

In a pentobarbital-induced sleep mouse model, indolokine A5 (2) significantly increased sleep duration to 30.2 ± 3.5 min compared to 18.6 ± 3.4 min for vehicle control (p < 0.05). However, unlike ITE (3) and phenethylamine (4), indolokine A5 did not significantly elevate blood melatonin concentration (ITE: 186.0 ± 42.9 pg/mL; PEA: 185.6 ± 20.8 pg/mL vs. control baseline) [1]. This pharmacological dissociation—sleep promotion without melatonin pathway engagement—is unique to indolokine A5 among the tested gut bacterial metabolites and suggests a mechanistically distinct, non-melatoninergic sleep-modulatory pathway worthy of further investigation.

Evidence Dimension	Sleep duration and blood melatonin concentration in pentobarbital-induced mouse sleep model
Target Compound Data	Indolokine A5: sleep duration 30.2 ± 3.5 min; blood melatonin not significantly elevated relative to control.
Comparator Or Baseline	Vehicle control: sleep 18.6 ± 3.4 min; Tryptamine: sleep 31.6 ± 5.6 min, melatonin not elevated; ITE: sleep 38.8 ± 4.8 min, melatonin 186.0 ± 42.9 pg/mL; PEA: sleep 36.2 ± 3.4 min, melatonin 185.6 ± 20.8 pg/mL.
Quantified Difference	Indolokine A5 increased sleep duration by ~62% over control without melatonin elevation; ITE increased sleep by ~109% and elevated melatonin ~3–4 fold over baseline.
Conditions	Pentobarbital-induced sleep mouse model; metabolites administered i.p. at 50 mg/kg; sleep latency and duration measured by righting reflex; blood melatonin measured by ELISA (Lee et al. 2024, Figure 3).

Why This Matters

Indolokine A5 is the only compound among the tested gut metabolites that dissociates sleep extension from melatonin induction, making it a uniquely valuable probe for investigating non-melatoninergic sleep regulation mechanisms arising from the gut microbiome.

• [1] Lee, J.-H., Hwang, S.J., Ham, S.L., et al. Gut Bacterial Metabolites from Tryptophan and Phenylalanine Induce Melatonin Synthesis and Extend Sleep Duration in Mice. ACS Omega 9, 43875–43883 (2024). DOI: 10.1021/acsomega.4c06923. View Source

Evidence 4 – Plant Immune Protection: Indolokine A5 Provides ~1 Order of Magnitude Protection, Whereas Indolokine A2 and B3 Provide ~2 Orders of Magnitude

In an Arabidopsis thaliana–Pseudomonas syringae pv. tomato DC3000 infection model, pre-immunization with 1 μM indolokine A5 (3) together with flg22 peptide conferred approximately one order of magnitude reduction in bacterial burden. By comparison, indolokine A2 (4) and indolokine B3 (9) each provided protection up to two orders of magnitude over controls under identical assay conditions [1]. Notably, the known plant defense precursor ICN (indole-3-carbonyl nitrile) and its 4-hydroxylated analog showed no significant protective effect in this study. This positions indolokine A5 as an intermediate-efficacy plant defense metabolite—active and significant, but with a different potency tier than the top-performing indolokines.

Evidence Dimension	Bacterial burden reduction in Arabidopsis thaliana–Pseudomonas syringae infection model
Target Compound Data	Indolokine A5: ~1 order of magnitude (approximately 10-fold) reduction in bacterial CFU relative to controls.
Comparator Or Baseline	Indolokine A2 (4) and Indolokine B3 (9): up to 2 orders of magnitude (approximately 100-fold) reduction. ICN and 4-OH-ICN precursors: no significant effect.
Quantified Difference	Indolokine A5 is approximately 10-fold less protective than A2 and B3 in this assay.
Conditions	A. thaliana pre-immunized with 1 μM flg22 peptide plus 1 μM individual indolokines; challenged with virulent P. syringae pv. tomato DC3000 (Kim et al. 2020, Figure 4B).

Why This Matters

For plant immunity researchers seeking to calibrate defense response magnitude or study structure–activity relationships within the indolokine family, Indolokine A5 offers a defined intermediate-efficacy reference point distinct from both inactive precursors and maximally protective analogs.

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source

Evidence 5 – Bacterial Persister Cell Formation: Indolokine A5 Enhances Persister Formation ~10-Fold, Comparable to Indolokine 1

In E. coli stationary-phase cultures challenged with gentamicin sulfate under aerobic conditions, supplementation with 5 μM indolokine A5 (3) led to an approximately 10-fold enhancement of persister cell formation relative to vehicle control. Indolokine 1 (a previously unreported metabolite) produced a comparable 12-fold enhancement [1]. This ~10-fold effect is consistent with the ~50-fold change previously observed between wild-type and aspC mutant cultures, suggesting that indolokine A5 is a physiologically relevant mediator of the aspC-dependent persister phenotype. No growth inhibition was observed at the tested concentration, confirming that the effect is specific to persister cell regulation rather than general toxicity.

Evidence Dimension	Fold enhancement of persister cell formation in E. coli stationary phase
Target Compound Data	Indolokine A5 (3): ~10-fold enhancement of persister CFU at 5 μM.
Comparator Or Baseline	Indolokine 1: ~12-fold enhancement. Vehicle control: baseline. aspC mutant vs. wild-type: ~50-fold change (prior genetic study).
Quantified Difference	Indolokine A5 10-fold increase; Indolokine 1 12-fold increase; both compounds active in same range.
Conditions	E. coli BW25113 stationary-phase cultures; aerobic conditions; gentamicin sulfate challenge; 5 μM compound supplementation (Kim et al. 2020, Figure 4A).

Why This Matters

Indolokine A5 is one of only two indolokines with validated persister-enhancing activity at low micromolar concentrations, making it a critical tool for studying aspC-transaminase-dependent antibiotic tolerance mechanisms in enteric bacteria.

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source

Indolokine A5 – High-Value Research and Procurement Application Scenarios

Endogenous Gut Microbiome AhR Signaling Studies Requiring a Physiologically Authentic Ligand

When investigating aryl hydrocarbon receptor activation by gut bacterial metabolites under physiologically relevant conditions, Indolokine A5 is the appropriate ligand choice over the widely used ITE. ITE is undetectable in fecal samples under neutral extraction conditions and likely represents a methanol-derived artefact, whereas Indolokine A5 is a genuine endogenous metabolite detected in both bacterial cultures and fecal samples [1]. Researchers studying host–microbiome AhR signaling and its implications for intestinal immunity or inflammatory bowel disease should procure Indolokine A5 to ensure that their findings reflect authentic microbial chemistry.

Graded AhR Activation Experiments Where Maximal Potency Is Undesirable

Indolokine A5 activates the AhR pathway at low-micromolar concentrations, in contrast to indolokine A4, which is active at 100 nM [1]. For studies requiring moderate, titratable AhR agonism—such as dose-response characterization of AhR target genes, investigation of partial agonist effects, or experiments where receptor overactivation may confound phenotypic readouts—Indolokine A5 provides a more suitable dynamic range than the highly potent indolokine A4.

Non-Melatoninergic Sleep Modulation and Gut–Brain Axis Research

Indolokine A5 is uniquely positioned for studying gut-microbiome-mediated sleep regulation through non-melatoninergic pathways. In the pentobarbital-induced sleep mouse model, A5 extended sleep duration by ~62% without elevating blood melatonin, whereas ITE and phenethylamine both increased melatonin ~3–4 fold [1]. This pharmacological dissociation makes Indolokine A5 an essential probe for dissecting melatonin-independent sleep mechanisms originating from the gut microbiota, with potential relevance to insomnia, circadian rhythm disorders, and neuropsychiatric conditions.

Bacterial Persister Cell Research and Antibiotic Tolerance Mechanism Studies

Indolokine A5 enhances E. coli persister cell formation by ~10-fold at 5 μM under aerobic stationary-phase conditions, an effect that phenocopies the aspC transaminase-dependent persister phenotype [1]. Researchers investigating the chemical biology of antibiotic tolerance, persister cell regulation, and bacterial stress signaling should prioritize Indolokine A5 as one of only two characterized indolokines with validated persister-enhancing activity at physiologically relevant concentrations, enabling detailed mechanistic dissection of the aspC/tyrB signaling axis.

• [1] Kim, C.S., Li, J.H., et al. Cellular stress upregulates indole signaling metabolites in Escherichia coli. Cell Chemical Biology 27, 698–707.e7 (2020). DOI: 10.1016/j.chembiol.2020.03.003. PMID: 32243812. PMCID: PMC7306003. View Source
• [2] Lee, J.-H., Hwang, S.J., Ham, S.L., et al. Gut Bacterial Metabolites from Tryptophan and Phenylalanine Induce Melatonin Synthesis and Extend Sleep Duration in Mice. ACS Omega 9, 43875–43883 (2024). DOI: 10.1021/acsomega.4c06923. View Source